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Compound of Interest

Compound Name:
1,3-Benzothiazole-2-carbonyl

chloride

Cat. No.: B1272948 Get Quote

Essential Safety and Handling Guide for 1,3-
Benzothiazole-2-carbonyl chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of 1,3-Benzothiazole-2-carbonyl chloride (CAS No. 67748-61-2). Adherence to

these procedures is essential for ensuring laboratory safety and operational integrity.

Immediate Safety and Hazard Information
1,3-Benzothiazole-2-carbonyl chloride is a corrosive solid that reacts violently with water. It is

harmful if it comes into contact with skin or is inhaled and can cause serious eye irritation and

severe skin burns.[1][2]
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Dermal GHS07 Warning
H312: Harmful in

contact with skin.[1][2]

Acute Toxicity,

Inhalation
GHS07 Warning

H332: Harmful if

inhaled.[1][2]

Serious Eye

Damage/Irritation
GHS07 Warning

H319: Causes serious

eye irritation.[1][2]

Skin

Corrosion/Irritation
GHS05 Danger

H314: Causes severe

skin burns and eye

damage.[1]

Reactivity GHS05 Danger
Reacts violently with

water.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling this compound.
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face
Safety Goggles and Face

Shield

Goggles must be compliant

with EN 166 or NIOSH

standards. A face shield should

be worn over goggles for

maximum protection against

splashes.

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use.

[3]

Body
Chemical-Resistant Lab Coat

or Apron

A flame-resistant lab coat is

highly recommended.[4]

Ensure clothing provides full

coverage.

Respiratory Respirator (if necessary)

Use a NIOSH/MSHA or

European Standard EN 136

approved respirator if working

outside of a certified chemical

fume hood or if there is a risk

of dust inhalation.

Feet Closed-Toe Shoes
Shoes should be made of a

non-porous material.

Operational Plans: Handling and Storage
All handling of 1,3-Benzothiazole-2-carbonyl chloride must be performed in a certified

chemical fume hood. The work area should be free of water and other incompatible materials.

Detailed Protocol for Weighing and Transferring:

Preparation: Ensure the chemical fume hood is operational and the work surface is clean,

dry, and free of clutter. Assemble all necessary equipment (spatula, weighing paper,
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receiving vessel) inside the hood.

Inert Atmosphere (Recommended): For sensitive reactions, conduct weighing and transfer

under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric

moisture.[2]

Weighing:

Tare the balance with the receiving vessel.

Carefully open the container of 1,3-Benzothiazole-2-carbonyl chloride, avoiding any

sudden movements that could generate dust.

Using a clean, dry spatula, transfer the desired amount of the solid to the receiving vessel.

Close the primary container immediately and securely.

Transfer:

If transferring to a reaction vessel, do so slowly and carefully to prevent splashing or dust

formation.

If the receiving vessel is not the reaction vessel, ensure it is properly labeled and sealed

before moving it.

Decontamination: Clean the spatula and any other contaminated surfaces immediately

according to the spill cleanup protocol.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated

for corrosive and water-reactive chemicals. Keep away from water, moisture, alcohols, amines,

strong bases, and oxidizing agents.[3][5]

Disposal Plan
Do not dispose of 1,3-Benzothiazole-2-carbonyl chloride directly in waste containers. It must

be neutralized (quenched) first due to its high reactivity.

Detailed Protocol for Quenching and Disposal:
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Preparation: In a certified chemical fume hood, prepare a beaker with a stir bar containing a

cold solution of sodium bicarbonate or sodium carbonate (5-10% in water). The volume of

the quenching solution should be at least 10 times the volume of the acyl chloride to be

quenched.[6] Place the beaker in an ice bath to control the reaction temperature.

Slow Addition: While vigorously stirring the bicarbonate solution, slowly and dropwise add

the 1,3-Benzothiazole-2-carbonyl chloride (if in solution) or add small portions of the solid.

Be prepared for gas evolution (CO₂) and a potential increase in temperature.[7]

Neutralization: Continue stirring the mixture for at least one hour after the addition is

complete to ensure the full hydrolysis of the acyl chloride.

pH Check: Check the pH of the solution using pH paper to ensure it is neutral or slightly

basic. If it is still acidic, add more sodium bicarbonate solution.

Waste Collection: Once the reaction is complete and the solution has returned to room

temperature, transfer the neutralized aqueous waste to a properly labeled hazardous waste

container.

Final Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal

facility.[8]

Emergency Procedures
Exposure Response:
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill Cleanup:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

PPE: Don the appropriate PPE as outlined in Section 2.

Containment: For solid spills, use a scoop and brush to carefully collect the material,

minimizing dust generation.[1] For liquid spills, cover with an inert, non-combustible

absorbent material like dry sand or vermiculite.[9] DO NOT USE WATER.[1]

Collection: Place the spilled material and absorbent into a tightly sealed, labeled container

for hazardous waste.
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Decontamination: Decontaminate the spill area with a suitable solvent (e.g., isopropanol)

followed by a thorough wash with soap and water, ensuring all residues are collected as

hazardous waste.

Disposal: Dispose of all contaminated materials as hazardous waste according to the

disposal plan.

Chemical Incompatibilities
To prevent hazardous reactions, avoid contact with the following:

Water and moisture

Alcohols

Amines

Strong bases

Strong oxidizing agents

Metals

Workflow and Safety Diagram
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Safe Handling Workflow for 1,3-Benzothiazole-2-carbonyl chloride
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Collect as Hazardous Waste

End

Spill Occurs

Follow Spill Protocol

Personal Exposure

Follow First Aid

Click to download full resolution via product page

Caption: Workflow for handling 1,3-Benzothiazole-2-carbonyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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